Cas no 888967-60-0 (Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]-)

Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]- structure
888967-60-0 structure
Product name:Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]-
CAS No:888967-60-0
MF:C13H8N2O2
MW:224.214822769165
CID:1938700
PubChem ID:59599482

Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]-
    • DB-394296
    • 888967-60-0
    • SCHEMBL3163774
    • 3-[(5-Formyl-2-pyridinyl)oxy]benzonitrile
    • AKOS017558578
    • Inchi: InChI=1S/C13H8N2O2/c14-7-10-2-1-3-12(6-10)17-13-5-4-11(9-16)8-15-13/h1-6,8-9H
    • InChI Key: SOXNDGYWRBDMAQ-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC(=C1)OC2=NC=C(C=C2)C=O)C#N

Computed Properties

  • Exact Mass: 224.058577502Da
  • Monoisotopic Mass: 224.058577502Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63Ų

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